2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
Description
This compound belongs to the benzothiadiazine-trione class, characterized by a bicyclic core structure with a sulfonamide group (S=O), an acetylphenyl substituent at position 2, and a propargyl (prop-2-yn-1-yl) group at position 2. The propargyl group contributes alkyne functionality, which may enable click chemistry applications or modulate steric and electronic properties for biological targeting .
Properties
IUPAC Name |
2-(4-acetylphenyl)-1,1-dioxo-4-prop-2-ynyl-1λ6,2,4-benzothiadiazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S/c1-3-12-19-16-6-4-5-7-17(16)25(23,24)20(18(19)22)15-10-8-14(9-11-15)13(2)21/h1,4-11H,12H2,2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INVWQJXPUQDJSJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC#C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Core Structure and Substituent Variations
The benzothiadiazine-trione scaffold is shared among analogs, but substituents at positions 2 and 4 critically define their physicochemical and biological properties.
Table 1: Key Structural Features of Benzothiadiazine-trione Derivatives
*Estimated based on molecular formula.
Physicochemical Properties
- Solubility and Bioavailability: Compounds with polar groups (e.g., amino , hydroxy ) exhibit higher aqueous solubility. The acetyl group in the target compound may reduce solubility compared to hydroxy-substituted analogs but improve membrane permeability .
- Stability : Halogenated derivatives (e.g., 7-chloro ) show enhanced stability due to reduced electron density, while propargyl groups in the target compound may introduce steric hindrance, protecting the core from metabolic degradation .
Key Research Findings
Substituent Impact : Propargyl groups (target compound) and alkenes (e.g., but-3-en-1-yl ) offer distinct reactivity profiles for further functionalization.
Electronic Effects: Electron-withdrawing groups (acetyl, chloro) stabilize the core structure, while electron-donating groups (methoxy, amino) enhance solubility .
Synthetic Flexibility : Palladium-catalyzed methods () enable diverse substitutions, suggesting routes to optimize the target compound’s activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
